2-Methyl-6-(2,2,2-trifluoro-ethyl)-phenol

• Molecular Formula: C9H9F3O
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 2-methyl-6-(2,2,2-trifluoroethyl)phenol
• InChI: InChI=1S/C9H9F3O/c1-6-3-2-4-7(8(6)13)5-9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key: YUUIOFCCVNKUCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)CC(F)(F)F)O

Description

2-Methyl-6-(2,2,2-trifluoro-ethyl)-phenol is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxy-1-methyl-3-(2,2,2-trifluoro-ethyl)-benzene(6.0 g) was dissolved in dichloromethane (100 ml) and BBr3 (100 ml) added. The reaction was allowed to stir at room temperature for 12 hrs, after which time it was quenched slowly with cHCl. The mixture was then made basic with 2N NaOH solution and the organics discarded. The aqueous was acidified with 1N HCl and the product extracted with ethyl acetate to afford the title compound as a brown oil (4.43 g). LCMS: APCI−VE=189